Cas no 1020489-45-5 (N-{1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}propanamide)

• Product Name: N-{1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}propanamide
• CAS No: 1020489-45-5
• MF: C₁₆H₁₅ClN₄OS
• MW: 346.834500551224
• CID: 6010608
• PubChem ID: 25281628
• Update Time: 2025-06-14

N-{1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}propanamide Chemical and Physical Properties

Names and Identifiers

• N-{1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}propanamide
• AKOS016391066
• 1020489-45-5
• F5030-0151
• N-(1-(4-(4-chlorophenyl)thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)propionamide
• N-[2-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-5-methylpyrazol-3-yl]propanamide
• VU0630484-1

• Inchi： 1S/C16H15ClN4OS/c1-3-15(22)19-14-8-10(2)20-21(14)16-18-13(9-23-16)11-4-6-12(17)7-5-11/h4-9H,3H2,1-2H3,(H,19,22)
• InChI Key： FLQYMXHVXKWXJL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CSC(=N1)N1C(=CC(C)=N1)NC(CC)=O

Computed Properties

• Exact Mass: 346.0655100g/mol
• Monoisotopic Mass: 346.0655100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 88Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on N-{1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}propanamide

Recent Advances in the Study of N-{1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}propanamide (CAS: 1020489-45-5)

In recent years, the compound N-{1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}propanamide (CAS: 1020489-45-5) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique thiazole and pyrazole hybrid structure, has shown promising potential in various therapeutic applications, particularly in the modulation of kinase activity and inflammatory pathways. The following sections provide a comprehensive overview of the latest research findings, methodologies, and implications associated with this compound.

The primary focus of recent studies has been on elucidating the molecular mechanisms underlying the biological activity of N-{1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}propanamide. Researchers have employed a combination of in vitro and in vivo assays to investigate its interactions with key cellular targets. Notably, the compound has demonstrated potent inhibitory effects on specific kinases involved in inflammatory and proliferative diseases. These findings are supported by structural analyses, which reveal high-affinity binding to the ATP-binding sites of target kinases.

One of the most significant breakthroughs in the study of this compound is its potential application in oncology. Recent preclinical trials have shown that N-{1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}propanamide exhibits selective cytotoxicity against certain cancer cell lines, with minimal effects on normal cells. This selectivity is attributed to its ability to disrupt signaling pathways that are aberrantly activated in malignancies. Furthermore, synergistic effects have been observed when the compound is used in combination with conventional chemotherapeutic agents, suggesting its utility as an adjunct therapy.

In addition to its anticancer properties, the compound has also been investigated for its anti-inflammatory and immunomodulatory effects. Studies have demonstrated its capacity to suppress the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in macrophage models. These findings highlight its potential as a therapeutic agent for chronic inflammatory conditions, including rheumatoid arthritis and inflammatory bowel disease. The compound's favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability, further enhances its clinical prospects.

Despite these promising results, challenges remain in the development of N-{1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}propanamide as a therapeutic agent. Issues such as off-target effects and long-term toxicity need to be addressed through further optimization and rigorous clinical testing. Nevertheless, the compound represents a valuable lead structure for the design of novel kinase inhibitors and anti-inflammatory drugs. Future research directions may include structural modifications to improve selectivity and efficacy, as well as expanded preclinical and clinical evaluations.

In conclusion, N-{1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}propanamide (CAS: 1020489-45-5) stands out as a molecule of significant interest in chemical biology and medicinal chemistry. Its diverse biological activities and therapeutic potential make it a compelling subject for ongoing and future research. As our understanding of its mechanisms and applications continues to grow, this compound may pave the way for innovative treatments in oncology and inflammatory diseases.